N-[4-[2-(dimethylamino)ethoxy]-1-(4-fluorophenyl)-1H-indazol-3-yl]-1H-pyrazole-3-carboxamide

• IUPAC Name: N-[4-[2-(dimethylamino)ethoxy]-1-(4-fluorophenyl)indazol-3-yl]-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C21H21FN6O2/c1-27(2)12-13-30-18-5-3-4-17-19(18)20(24-21(29)16-10-11-23-25-16)26-28(17)15-8-6-14(22)7-9-15/h3-11H,12-13H2,1-2H3,(H,23,25)(H,24,26,29)
• InChI Key: VLCUITQYEKRDFJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCOC1=CC=CC2=C1C(=NN2C3=CC=C(C=C3)F)NC(=O)C4=CC=NN4
• Molecular Formula: C21H21FN6O2
• Molecular Weight: 408.4 g/mol

Description

N-[4-[2-(dimethylamino)ethoxy]-1-(4-fluorophenyl)-1H-indazol-3-yl]-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C21H21FN6O2 and its molecular weight is 408.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 408.17100210 g/mol and the complexity rating of the compound is 574. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Structural Characterization

• Synthesis Techniques : The compound and its derivatives have been synthesized through various methods, including condensation reactions and cyclization processes. These synthetic approaches have enabled the creation of compounds with potential biological activities, including anticancer properties. For instance, the synthesis of related pyrazolopyrimidines and pyrazolopyrimidinones has been detailed, showcasing the flexibility of these methods in producing a wide range of derivatives (Rahmouni et al., 2016).
• Structural Analysis : Crystallographic studies have been conducted to determine the structural configurations of these compounds, revealing their molecular geometries and intermolecular interactions. These analyses are crucial for understanding the relationship between structure and biological activity (Cornago et al., 2009).

Biological Activities and Applications

• Anticancer Activity : Several derivatives have shown potent cytotoxic effects against various cancer cell lines, including leukemia, lung carcinoma, and colon cancer. This suggests their potential application in cancer therapy. For example, certain carboxamide derivatives exhibited significant growth inhibitory properties against murine leukemia and human leukemia cell lines, with some compounds achieving curative effects in mouse models of colon tumors (Deady et al., 2005).
• Synthesis of Fluorophores : The compound's derivatives have also been utilized in the synthesis of fluorescent dyes, indicating their use in the development of diagnostic tools and research probes. These fluorophores exhibit diverse emission spectra and high quantum yields, which are essential for various applications in biological imaging and molecular diagnostics (Witalewska et al., 2019).